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Compound of Interest

Compound Name: Alfaprostol
CAS No.: 74176-31-1
Cat. No.: B1665698
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Introduction

Alfaprostol is a synthetic analogue of prostaglandin F2a (PGF20).[1] It is a potent luteolytic
agent used in veterinary medicine to synchronize estrus and induce parturition in various
species, including cattle and swine.[2][3][4] Alfaprostol exerts its effects by binding to the
prostaglandin F2 receptor, initiating a signaling cascade that leads to the regression of the
corpus luteum (luteolysis) and stimulation of uterine contractions.[5][6] This document provides
detailed application notes and protocols for the safe and effective handling and use of
Alfaprostol in a research setting.

Chemical and Physical Properties
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Property Value

Chemical Formula C24H3805

Molar Mass 406.56 g/mol
Appearance White or off-white solid
CAS Number 74176-31-1

Safety Precautions and Handling

Alfaprostol is a potent pharmacological agent and should be handled with care. It is suspected
of damaging fertility or the unborn child.[7]

3.1 Personal Protective Equipment (PPE)

Gloves: Wear chemical-resistant gloves (e.g., nitrile) at all times when handling Alfaprostol
powder or solutions.

Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A clean, buttoned lab coat is required.

Respiratory Protection: When handling the powder form, work in a well-ventilated area or
use a fume hood to avoid inhalation.[7]

3.2 Handling Procedures

Avoid contact with skin and eyes. In case of accidental contact, flush the affected area with
copious amounts of water.

Do not ingest. If swallowed, seek immediate medical attention.

Wash hands thoroughly after handling.

Pregnant women or women of childbearing age should exercise extreme caution when
handling Alfaprostol, as it can induce abortion or premature labor.
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3.3 Storage
» Store Alfaprostol powder in a tightly sealed container in a cool, dry, and dark place.

o Reconstituted solutions should be stored as recommended by the manufacturer or based on
stability studies. In the absence of specific data, freshly prepared solutions are
recommended.

3.4 Disposal

» Dispose of unused Alfaprostol and contaminated materials as hazardous waste in
accordance with local, state, and federal regulations.[7]

e Do not discard down the drain or in regular trash.
Application Notes and Protocols
4.1 Reconstitution of Alfaprostol Powder

Alfaprostol is typically supplied as a powder for reconstitution. The following is a general
protocol for preparing an injectable solution. Always refer to the manufacturer's specific
instructions if available.

o Preparation: Work in a clean, designated area. Assemble all necessary materials:
Alfaprostol vial, sterile diluent (e.g., sterile water for injection or a specific vehicle provided
by the manufacturer), sterile syringe, and needle.

» Diluent Aspiration: Using a sterile syringe and needle, draw up the required volume of sterile
diluent.

o Reconstitution: Carefully inject the diluent into the Alfaprostol vial.

o Dissolution: Gently swirl the vial until the powder is completely dissolved. Avoid vigorous
shaking to prevent foaming.[8][9]

 Inspection: The reconstituted solution should be clear and free of particulate matter. Do not
use if the solution is cloudy or contains precipitates.
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» Labeling: Label the vial with the final concentration and date of reconstitution.

4.2 Experimental Protocols

4.2.1 Estrus Synchronization in Cattle

This protocol is designed to synchronize the estrous cycle in cycling beef cows and heifers.

o Objective: To bring a group of cattle into estrus in a narrow timeframe to facilitate artificial
insemination (Al).

o Materials: Reconstituted Alfaprostol solution, syringes, needles, animal restraints, record-
keeping materials.

e Procedure:

o Administer a single intramuscular (IM) injection of Alfaprostol at a dosage of 5 mg per
animal.[10]

o Alternatively, a dose of 1.5 mg per 100 kg of body weight can be used.

o Observe animals for signs of estrus (heat) beginning 24 hours after injection. Peak estrus
activity is typically observed between 32 and 72 hours post-injection.

o Perform artificial insemination approximately 12 hours after the onset of standing heat.

o For timed Al (TAI) protocols, a second injection of Alfaprostol may be administered 11-14
days after the first, with Al performed at a fixed time (e.g., 72-84 hours) after the second
injection, often in combination with other hormones like GnRH.[6]

4.2.2 Induction of Parturition in Sows

This protocol is for the induction of farrowing in pregnant sows to allow for supervision during
working hours.

o Objective: To induce parturition in sows close to their expected farrowing date.
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o Materials: Reconstituted Alfaprostol solution, syringes, needles, farrowing facilities, record-
keeping materials.

e Procedure:

o Administer a single intramuscular (IM) injection of Alfaprostol. Common dosages range
from 1 mg to 3 mg per sow.[3] A 2 mg dose has been shown to be effective.[2][4]

o Administer the injection between day 111 and 114 of gestation. The average gestation
length of the herd should be considered to avoid premature induction.[3][11]

o Observe sows for the onset of farrowing. The average interval from injection to the birth of
the first piglet is typically between 24 and 30 hours.[3][4]

o Ensure a clean, dry, and warm environment for the newborn piglets.

Data Presentation

Table 1: Quantitative Data on Alfaprostol for Parturition Induction in Sows

Percentage of

Day of Mean Interval Sows
Dosage Gestation to Farrowing Farrowing Reference
Administered (hours) within 22-33
hours
0.5 mg 111-113 41.1+5.1 53% [3]
1 mg 111-113 29.6 +4.0 60% [3]
2 mg 111-113 243+1.1 77% [3]
3mg 111-113 24.8+0.9 70% [3]
83% (within 22-
2mg 111-115 25.17 +4.12 [2][4]
30 hours)

Table 2: Quantitative Data on Alfaprostol for Estrus Synchronization in Cattle
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Estrus
Treatment Preghancy
Dosage Response Reference
Protocol Rate
Rate
Single IM
o Increased Increased
injection in
number of cows pregnancy rate
5mg postpartum ) [12]
in estrus by 80 to embryo
Brahman-
_ days postpartum  transfer
influenced cows
Single IM
S Shorter )
injection in Higher
postpartum _
5mg postpartum ) ] pregnancy rate in
interval in treated
Brahman cows treated groups
_ groups
and heifers
IM injection 24 hr ~ 78% of cows and
before 88% of heifers in Variable, lower in
5mg L [10]
norgestomet estrus within 5 anestrous cows
implant removal days
Visualizations

6.1 Signaling Pathway of Alfaprostol (PGF2a Analogue) in Uterine Contraction
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Caption: Alfaprostol signaling pathway in uterine smooth muscle cells.
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6.2 Experimental Workflow for Estrus Synchronization in Cattle

Start: Select Cycling Cows/Heifers

Day 0:
Administer 5 mg Alfaprostol (IM)

Days 1-5:
Observe for Estrus (Heat)

Estrus Detected?

Perform Artificial Insemination No Estrus Detected

(12h post-estrus)

End of Protocol

Click to download full resolution via product page

Caption: Workflow for a single-injection Alfaprostol estrus synchronization protocol.
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6.3 Logical Relationship in PGF2a-Induced Luteolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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